Cas no 1005262-61-2 (5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
- 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 5-butyl-2-(4-chlorophenyl)dihydro-3-(3-nitrophenyl)-
- 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
- Oprea1_138471
- AKOS016318866
- F1457-0026
- 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
- AKOS002258241
- 1005262-61-2
-
- Inchi: 1S/C21H20ClN3O5/c1-2-3-11-23-20(26)17-18(13-5-4-6-16(12-13)25(28)29)24(30-19(17)21(23)27)15-9-7-14(22)8-10-15/h4-10,12,17-19H,2-3,11H2,1H3
- InChI Key: JPFAGBAZQUWDQJ-UHFFFAOYSA-N
- SMILES: O1C2C(=O)N(CCCC)C(=O)C2C(C2=CC=CC([N+]([O-])=O)=C2)N1C1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 429.1091484g/mol
- Monoisotopic Mass: 429.1091484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- Density: 1.378±0.06 g/cm3(Predicted)
- Boiling Point: 601.3±65.0 °C(Predicted)
- pka: -0.97±0.40(Predicted)
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1457-0026-2μmol |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-5μmol |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-10μmol |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-20μmol |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-1mg |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-2mg |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-3mg |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-4mg |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-5mg |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1457-0026-10mg |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
1005262-61-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
Comprehensive Analysis of 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005262-61-2)
The compound 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005262-61-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its complex structure, featuring a pyrrolo[3,4-d][1,2]oxazole core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive compound due to the presence of functional groups such as the 4-chlorophenyl and 3-nitrophenyl moieties, which are known to influence pharmacological activity.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in high-throughput screening and computational drug design. The unique structure of 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione positions it as a promising candidate for targeting enzyme inhibition and receptor modulation. Its nitrophenyl group, for instance, is often associated with electron-withdrawing properties, which can enhance binding affinity in certain biological systems. This has led to increased searches for "nitrophenyl derivatives in drug discovery" and "pyrrolo-oxazole synthesis" in academic and industrial databases.
From a synthetic perspective, the preparation of 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione involves multi-step reactions, including cyclization and functional group transformations. The butyl side chain introduces lipophilicity, which is a critical factor in optimizing drug bioavailability. This aligns with current trends in structure-activity relationship (SAR) studies, where researchers aim to balance molecular weight and solubility for therapeutic efficacy. Online queries such as "how to improve drug solubility" and "SAR of heterocyclic compounds" reflect this growing interest.
The compound's CAS No. 1005262-61-2 is frequently referenced in patent literature, particularly in applications related to central nervous system (CNS) disorders and inflammatory diseases. Its oxazole-dione moiety is structurally similar to other pharmacophores used in neurological therapeutics, making it a subject of ongoing research. Notably, the rise of AI-driven drug discovery platforms has accelerated the exploration of such compounds, with searches for "AI in medicinal chemistry" and "machine learning for compound screening" becoming increasingly common.
Environmental and green chemistry considerations are also relevant when discussing 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione. The synthesis of such complex molecules often requires catalysts and solvents that must adhere to sustainability standards. This has led to innovations in microwave-assisted synthesis and flow chemistry, topics frequently searched by chemists aiming to reduce carbon footprints in laboratory settings.
In conclusion, 5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione represents a fascinating intersection of organic chemistry, drug development, and sustainable science. Its structural complexity and potential applications continue to inspire both academic and industrial research, as evidenced by the rising popularity of related search terms like "advanced heterocyclic synthesis" and "next-generation pharmacophores." Future studies will likely focus on optimizing its therapeutic index and expanding its utility in precision medicine.
1005262-61-2 (5-butyl-2-(4-chlorophenyl)-3-(3-nitrophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)